Cas no 2639408-58-3 (3-Chloro-5-(propan-2-yl)aniline hydrochloride)

• Product Name: 3-Chloro-5-(propan-2-yl)aniline hydrochloride
• CAS No: 2639408-58-3
• MF: C₉H₁₃Cl₂N
• MW: 206.112220525742
• CID: 6175302
• PubChem ID: 155970415
• Update Time: 2025-06-25

3-Chloro-5-(propan-2-yl)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27777186
• 3-chloro-5-(propan-2-yl)aniline hydrochloride
• 2639408-58-3
• 3-Chloro-5-(propan-2-yl)aniline hydrochloride

• Inchi： 1S/C9H12ClN.ClH/c1-6(2)7-3-8(10)5-9(11)4-7;/h3-6H,11H2,1-2H3;1H
• InChI Key： MCPUGCVSPINCMS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(C)C)N.Cl

Computed Properties

• Exact Mass: 205.0425048g/mol
• Monoisotopic Mass: 205.0425048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 3-Chloro-5-(propan-2-yl)aniline hydrochloride

Introduction to 3-Chloro-5-(propan-2-yl)aniline hydrochloride (CAS No. 2639408-58-3)

3-Chloro-5-(propan-2-yl)aniline hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2639408-58-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aniline derivatives, which have been extensively studied for their diverse biological activities and potential therapeutic applications. The presence of both chloro and alkylation substituents in its molecular structure imparts unique chemical properties that make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The molecular structure of 3-Chloro-5-(propan-2-yl)aniline hydrochloride consists of a benzene ring substituted with a chloro group at the 3-position and an isopropyl group at the 5-position, with the entire molecule salted with hydrochloride. This structural configuration not only influences its reactivity but also its solubility and interaction with biological targets. The chloro group, in particular, is known to enhance electrophilicity, making it susceptible to nucleophilic substitution reactions, which are pivotal in drug synthesis.

In recent years, there has been a growing interest in aniline derivatives due to their role as key intermediates in the development of novel therapeutic agents. The compound 3-Chloro-5-(propan-2-yl)aniline hydrochloride has emerged as a promising candidate for further exploration in drug discovery. Its unique structural features make it a versatile building block for synthesizing molecules with potential applications in treating various diseases, including cancer, inflammation, and infectious disorders.

One of the most compelling aspects of 3-Chloro-5-(propan-2-yl)aniline hydrochloride is its ability to serve as a precursor for more complex pharmacophores. Researchers have leveraged its structural framework to develop derivatives with enhanced binding affinity and selectivity towards specific biological targets. For instance, studies have shown that modifications at the chloro and alkylation positions can significantly alter the pharmacokinetic properties of the resulting compounds, leading to improved bioavailability and reduced toxicity.

The pharmaceutical industry has been particularly keen on exploring aniline derivatives due to their historical success in developing drugs that modulate central nervous system (CNS) activity. 3-Chloro-5-(propan-2-yl)aniline hydrochloride shares structural similarities with several well-known CNS-active agents, suggesting that it may exhibit analogous effects. Preliminary studies have hinted at its potential as an intermediate in the synthesis of novel anxiolytics and antidepressants, although further research is necessary to fully elucidate its pharmacological profile.

From a synthetic chemistry perspective, 3-Chloro-5-(propan-2-yl)aniline hydrochloride offers a rich palette of reaction possibilities. The chloro group can be readily displaced by various nucleophiles, allowing for the introduction of diverse functional groups. Similarly, the isopropyl side chain provides opportunities for further derivatization through oxidation, reduction, or coupling reactions. These synthetic advantages make it an attractive choice for medicinal chemists seeking to develop new drug candidates.

Recent advancements in computational chemistry have also highlighted the importance of 3-Chloro-5-(propan-2-yl)aniline hydrochloride as a scaffold for drug design. Molecular modeling studies have demonstrated that subtle modifications to its structure can optimize its interactions with biological targets, leading to more effective therapeutic agents. These computational insights are complemented by experimental data showing that derivatives of this compound exhibit promising biological activity.

The versatility of 3-Chloro-5-(propan-2-yl)aniline hydrochloride extends beyond pharmaceutical applications. It has also shown potential in materials science, particularly in the development of organic electronic materials such as conductive polymers and light-emitting diodes (LEDs). The aromatic ring system and functional groups present in this compound contribute to its electronic properties, making it suitable for use in advanced technological applications.

In conclusion, 3-Chloro-5-(propan-2-yl)aniline hydrochloride (CAS No. 2639408-58-3) is a multifaceted compound with significant implications in both pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable intermediate for synthesizing novel therapeutic agents and functional materials. As research continues to uncover new applications for this compound, its importance in scientific innovation is likely to grow even further.